1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C19H14F3N3O2
• Molecular Weight: 373.3 g/mol
• IUPAC Name: 1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C19H14F3N3O2/c1-12-5-7-15(8-6-12)25-10-9-16(26)17(24-25)18(27)23-14-4-2-3-13(11-14)19(20,21)22/h2-11H,1H3,(H,23,27)
• InChI Key: PXIPJVUTFOHRDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=CC(=C3)C(F)(F)F

Description

1-(4-Methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide is a dihydropyridazine derivative characterized by a 4-methylphenyl substituent at position 1 of the pyridazine ring and a 3-(trifluoromethyl)phenyl carboxamide group at position 2. The dihydropyridazine core confers structural rigidity, while the substituents modulate electronic, steric, and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide typically involves multiple steps. One common method includes the reaction of 4-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then reacted with ethyl acetoacetate under acidic conditions to form the pyridazine ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or organometallic compounds are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may yield alcohols .

Scientific Research Applications

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. Research indicates that derivatives of dihydropyridazine exhibit significant cytotoxic effects against various cancer cell lines. For example, compounds synthesized from similar scaffolds have shown promising activity against breast, colon, and lung cancer cells .

Synthesis Techniques

The synthesis of 1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide can be achieved through various methods:

• Condensation Reactions : Utilizing amines and carbonyl compounds to form the dihydropyridazine structure.
• Functionalization : Incorporating trifluoromethyl groups via electrophilic aromatic substitution or nucleophilic addition reactions.

These synthetic routes not only allow for the creation of the target compound but also facilitate the development of analogs with enhanced biological activity .

Case Study 1: Anticancer Activity Evaluation

In a study published in ACS Omega, researchers synthesized a series of dihydropyridazine derivatives and evaluated their anticancer activities. The results demonstrated that specific modifications to the molecular structure significantly enhanced cytotoxicity against human cancer cell lines, particularly those resistant to conventional therapies .

Case Study 2: Structure-Activity Relationship (SAR)

A comprehensive SAR analysis was conducted to understand how structural variations impact biological activity. Modifications to the phenyl rings and the introduction of trifluoromethyl groups were found to correlate with increased potency against tumor cells. This study underscores the importance of molecular design in developing effective anticancer agents .

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to interact with hydrophobic pockets in proteins. The pyridazine ring can participate in hydrogen bonding and π-π interactions, stabilizing the compound’s binding to its target .

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing Groups : The trifluoromethyl group in the target compound and compound 44 enhances metabolic stability and binding interactions compared to chloro or methoxy substituents .
• Aromatic Substituents : Halogenated phenyl groups (e.g., 3-chlorophenyl in ) may improve target affinity but reduce solubility. The target’s 4-methylphenyl balances lipophilicity and steric bulk.

Key Observations:

• Melting Points : Higher melting points (e.g., 137–138°C for compound 44) correlate with crystallinity influenced by CF₃ and halogen substituents .
• Yields: Moderate yields (35–44%) in suggest synthetic complexity in introducing quinoline moieties and CF3 groups .

Biological Activity

The compound 1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide is a member of the dihydropyridazine family, which has garnered attention due to its potential biological activities. This article explores its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C17H15F3N2O3
• Molecular Weight : 384.37 g/mol
• CAS Number : 1061214-09-2
• IUPAC Name : 4-[[1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobutan-2-ylidene]amino]benzenesulfonamide

Anticancer Properties

Recent studies have highlighted the compound's potential in oncology. For instance, it has been evaluated for its inhibitory effects on various cancer cell lines. The following table summarizes its activity against selected human tumor cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	5.0	Induction of apoptosis
HCT116	3.5	Inhibition of cell proliferation
A375	4.0	Disruption of microtubule dynamics

Studies indicate that the compound may induce apoptosis through the activation of caspase pathways and inhibition of cell cycle progression at the G2/M phase .

Antimicrobial Activity

The compound has also been assessed for antimicrobial properties. In vitro tests demonstrated effectiveness against several bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli

The minimum inhibitory concentration (MIC) values ranged from 8 to 16 µg/mL, indicating moderate antibacterial activity .

The biological activities of this compound are believed to be mediated through several mechanisms:

• Enzyme Inhibition : The compound acts as an inhibitor of specific kinases involved in cancer cell signaling pathways.
• Reactive Oxygen Species (ROS) Generation : It induces oxidative stress in cancer cells, leading to cell death.
• Targeting DNA Repair Mechanisms : The compound interferes with DNA repair processes, making cancer cells more susceptible to damage from other therapies .

Study 1: In Vivo Efficacy

A study conducted on mice bearing xenograft tumors demonstrated that administration of the compound resulted in a significant reduction in tumor volume compared to control groups. The treatment group showed a reduction in tumor size by approximately 50% after four weeks of therapy .

Study 2: Synergistic Effects with Other Drugs

Another investigation explored the synergistic effects of this compound when combined with standard chemotherapy agents such as doxorubicin and cisplatin. The combination therapy exhibited enhanced anticancer efficacy, suggesting that it may serve as a valuable adjunct in cancer treatment regimens .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-(4-methylphenyl)-4-oxo-N-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide, and what key intermediates are involved?

• Methodological Answer : The compound can be synthesized via multi-step protocols involving condensation reactions and functional group modifications. For example, analogous structures (e.g., dihydropyridines) are synthesized using (S)-piperidine-2-carboxylate derivatives and aryl aldehydes, followed by coupling with trifluoromethyl-substituted anilines . Key intermediates include pyridazine cores and trifluoromethylphenyl carboxamide precursors. Reaction optimization often employs statistical experimental design to minimize trial-and-error approaches, as seen in catalytic process development .

Q. Which analytical techniques are most reliable for characterizing the purity and structure of this compound?

• Methodological Answer : High-resolution techniques such as single-crystal X-ray diffraction (for definitive structural confirmation) and HPLC-MS (for purity assessment) are critical. For example, crystallographic analysis of structurally similar dihydropyridines confirmed substituent positioning and hydrogen-bonding interactions critical for stability . NMR spectroscopy (¹H/¹³C, 2D-COSY) and FT-IR are essential for functional group validation, while elemental analysis ensures stoichiometric accuracy .

Q. How can researchers optimize reaction yields for large-scale synthesis while minimizing side products?

• Methodological Answer : Utilize Design of Experiments (DoE) to systematically vary parameters (temperature, catalyst loading, solvent polarity). For instance, membrane separation technologies (e.g., selective crystallization) can isolate high-purity products, as applied in analogous dihydropyridine syntheses . Reaction monitoring via in situ FT-IR or Raman spectroscopy helps identify intermediate phases and adjust conditions dynamically .

Advanced Research Questions

Q. What computational strategies are effective in predicting the reactivity and regioselectivity of this compound in novel reactions?

• Methodological Answer : Quantum chemical calculations (DFT, MP2) combined with reaction path search algorithms (e.g., GRRM) can model transition states and predict regioselectivity. For example, ICReDD’s integrated computational-experimental framework identifies optimal reaction pathways by screening substituent effects on pyridazine ring activation . Molecular docking studies may also elucidate binding affinities for biological target applications .

Q. How do structural modifications (e.g., trifluoromethyl vs. bromo substituents) impact the compound’s physicochemical properties and bioactivity?

• Methodological Answer : Substituent effects can be quantified via Hammett σ constants or Hansen solubility parameters . Comparative studies on analogs (e.g., bromophenyl derivatives) revealed that electron-withdrawing groups (e.g., -CF₃) enhance metabolic stability but reduce solubility, necessitating formulation adjustments . QSAR models trained on dihydropyridine libraries can predict bioactivity shifts .

Q. What experimental and computational approaches resolve contradictions in reported biological activity data (e.g., conflicting enzyme inhibition results)?

• Methodological Answer : Cross-validate assays using orthogonal techniques (e.g., SPR vs. fluorescence polarization). For instance, discrepancies in kinase inhibition data were resolved by standardizing assay buffers and controlling redox conditions . Meta-analysis of published datasets, coupled with Bayesian statistical modeling , identifies confounding variables (e.g., solvent polarity, counterion effects) .

Q. How can researchers design robust stability studies to assess degradation pathways under varying pH and temperature conditions?

• Methodological Answer : Employ accelerated stability testing (ICH Q1A guidelines) with LC-MS/MS to track degradation products. For example, forced degradation of dihydropyridines under acidic/alkaline conditions revealed hydrolytic cleavage of the carboxamide group, informing formulation pH adjustments . DFT-based degradation simulations predict vulnerable bonds and guide protective functionalization .